Cas no 692757-03-2 (3,4-dihydroxybenzene-1-sulfonamide)

3,4-Dihydroxybenzene-1-sulfonamide is a sulfonamide derivative featuring a catechol functional group, which confers unique reactivity and chelating properties. This compound is of interest in organic synthesis and coordination chemistry due to its ability to form stable complexes with metal ions. The presence of both hydroxyl and sulfonamide groups enhances its solubility in polar solvents, facilitating its use in aqueous-phase reactions. Its structural features make it a potential intermediate for pharmaceuticals, agrochemicals, or specialty chemicals requiring selective functionalization. The compound’s stability under mild conditions and compatibility with further derivatization underscore its utility in research and industrial applications.
3,4-dihydroxybenzene-1-sulfonamide structure
692757-03-2 structure
Product Name:3,4-dihydroxybenzene-1-sulfonamide
CAS No:692757-03-2
MF:C6H7NO4S
MW:189.189080476761
MDL:MFCD18825602
CID:973386
PubChem ID:21613006
Update Time:2025-05-20

3,4-dihydroxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 3,4-dihydroxy- (4CI)
    • 3,4-dihydroxybenzenesulfonamide
    • 3,4-dihydroxybenzene-1-sulfonamide
    • 692757-03-2
    • EN300-1987115
    • GS1116
    • DTXSID70616339
    • SCHEMBL5520735
    • MDL: MFCD18825602
    • Inchi: 1S/C6H7NO4S/c7-12(10,11)4-1-2-5(8)6(9)3-4/h1-3,8-9H,(H2,7,10,11)
    • InChI Key: YDBLXRHSQQMFBX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)O)O)(N)(=O)=O

Computed Properties

  • Exact Mass: 189.00957888g/mol
  • Monoisotopic Mass: 189.00957888g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 109Ų

3,4-dihydroxybenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1987115-0.05g
3,4-dihydroxybenzene-1-sulfonamide
692757-03-2
0.05g
$1020.0 2023-09-16
Enamine
EN300-1987115-0.1g
3,4-dihydroxybenzene-1-sulfonamide
692757-03-2
0.1g
$1068.0 2023-09-16
Enamine
EN300-1987115-0.25g
3,4-dihydroxybenzene-1-sulfonamide
692757-03-2
0.25g
$1117.0 2023-09-16
Enamine
EN300-1987115-0.5g
3,4-dihydroxybenzene-1-sulfonamide
692757-03-2
0.5g
$1165.0 2023-09-16
Enamine
EN300-1987115-1.0g
3,4-dihydroxybenzene-1-sulfonamide
692757-03-2
1g
$1214.0 2023-05-26
Enamine
EN300-1987115-2.5g
3,4-dihydroxybenzene-1-sulfonamide
692757-03-2
2.5g
$2379.0 2023-09-16
Enamine
EN300-1987115-5.0g
3,4-dihydroxybenzene-1-sulfonamide
692757-03-2
5g
$3520.0 2023-05-26
Enamine
EN300-1987115-10.0g
3,4-dihydroxybenzene-1-sulfonamide
692757-03-2
10g
$5221.0 2023-05-26
Enamine
EN300-1987115-1g
3,4-dihydroxybenzene-1-sulfonamide
692757-03-2
1g
$1214.0 2023-09-16
Enamine
EN300-1987115-5g
3,4-dihydroxybenzene-1-sulfonamide
692757-03-2
5g
$3520.0 2023-09-16

Additional information on 3,4-dihydroxybenzene-1-sulfonamide

Professional Introduction to 3,4-dihydroxybenzene-1-sulfonamide (CAS No. 692757-03-2)

3,4-dihydroxybenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 692757-03-2, is a heterocyclic aromatic sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its hydroxyl and sulfonamide functional groups, exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 3,4-dihydroxybenzene-1-sulfonamide consists of a benzene ring substituted with two hydroxyl groups at the 3rd and 4th positions, further modified by a sulfonamide group at the 1st position. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for designing novel bioactive compounds. The presence of both hydroxyl and sulfonamide moieties enhances its potential for hydrogen bonding interactions with biological targets, which is a critical factor in drug design.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. The sulfonamide moiety is particularly well-known for its role as an pharmacophore in numerous therapeutic agents, including antibiotics, diuretics, and anticonvulsants. The additional hydroxyl groups in 3,4-dihydroxybenzene-1-sulfonamide further expand its pharmacological potential by allowing for diverse functionalization and modifications.

Current research in the field of medicinal chemistry has highlighted the importance of aromatic sulfonamides in developing treatments for various diseases. Studies have demonstrated that sulfonamide derivatives can interact with biological targets such as enzymes and receptors, modulating their activity to achieve therapeutic effects. The structural features of 3,4-dihydroxybenzene-1-sulfonamide make it an attractive candidate for further investigation into its pharmacological properties.

One of the most compelling aspects of 3,4-dihydroxybenzene-1-sulfonamide is its potential as a lead compound for drug development. Its unique chemical profile suggests that it may possess inhibitory activity against a range of enzymes and receptors involved in pathological processes. For instance, preliminary computational studies have suggested that this compound could interact with enzymes such as carbonic anhydrase and xanthine oxidase, which are implicated in conditions like hypertension and gout.

Moreover, the hydroxyl groups in 3,4-dihydroxybenzene-1-sulfonamide provide opportunities for further chemical modifications to optimize its pharmacokinetic properties. Functionalization strategies such as glycosylation or esterification could enhance solubility and bioavailability, making it more suitable for clinical applications. These modifications are often employed in drug development to improve the overall efficacy and safety profile of candidate compounds.

The synthesis of 3,4-dihydroxybenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and green chemistry approaches, have been explored to streamline the synthesis while minimizing environmental impact. The development of efficient synthetic routes is crucial for facilitating further research and potential commercialization of this compound.

In addition to its pharmaceutical applications, 3,4-dihydroxybenzene-1-sulfonamide has shown promise in other areas of chemical biology. Its ability to act as a ligand for metal ions has been investigated in studies aimed at developing novel catalysts and materials. The coordination properties of the sulfonamide group make it an effective chelating agent, which could be leveraged in various industrial and research applications.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of molecules like 3,4-dihydroxybenzene-1-sulfonamide. High-throughput virtual screening techniques allow researchers to rapidly evaluate large libraries of compounds for potential therapeutic effects. These computational tools have accelerated the drug discovery process by identifying promising candidates that warrant further experimental validation.

The future prospects for 3,4-dihydroxybenzene-1-sulfonamide are bright, with ongoing research focused on elucidating its mechanism of action and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical trials and ultimately bring new treatments to patients. The unique properties of this compound make it a valuable asset in the ongoing quest to develop innovative solutions for human health challenges.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd